N-[2-(4-benzhydryl-1-piperazinyl)-2-oxoethyl]-N-(2-chlorobenzyl)-4-methylbenzenesulfonamide

• Molecular Formula: C33H34ClN3O3S
• Molecular Weight: 588.2 g/mol
• IUPAC Name: N-[2-(4-benzhydrylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C33H34ClN3O3S/c1-26-16-18-30(19-17-26)41(39,40)37(24-29-14-8-9-15-31(29)34)25-32(38)35-20-22-36(23-21-35)33(27-10-4-2-5-11-27)28-12-6-3-7-13-28/h2-19,33H,20-25H2,1H3
• InChI Key: NLEYHQYQJNCTQJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2Cl)CC(=O)N3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5

Description

N-[2-(4-benzhydryl-1-piperazinyl)-2-oxoethyl]-N-(2-chlorobenzyl)-4-methylbenzenesulfonamide, commonly known as CPCA, is a small molecule inhibitor that has been widely used in scientific research for its ability to selectively block the activity of a specific protein target. In

Mechanism of Action

CPCA works by binding to the ATP-binding site of PKD, which prevents the protein from being phosphorylated and activated. This results in the inhibition of PKD activity and downstream signaling pathways.
Biochemical and physiological effects:
CPCA has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that CPCA can inhibit cell proliferation, induce cell death, and block the invasion and migration of cancer cells. In vivo studies have shown that CPCA can inhibit tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPCA in lab experiments is its selectivity for PKD. This allows researchers to specifically study the role of PKD in various cellular processes and disease models. However, one limitation of using CPCA is its relatively low potency, which can require higher concentrations to achieve the desired effect. Additionally, CPCA has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several potential future directions for research involving CPCA. One area of interest is the development of more potent and selective inhibitors of PKD. Another area of interest is the study of the role of PKD in various disease models, including cancer, cardiovascular disease, and neurodegenerative diseases. Finally, the development of new drug delivery methods for CPCA could improve its effectiveness in vivo and lead to new therapeutic applications.

Synthesis Methods

The synthesis of CPCA involves a series of chemical reactions that result in the formation of the final product. The first step involves the reaction of 2-chlorobenzylamine with 4-methylbenzenesulfonyl chloride to form N-(2-chlorobenzyl)-4-methylbenzenesulfonamide. The second step involves the reaction of this intermediate product with N-(4-benzhydryl-1-piperazinyl)-2-oxoethylamine to form the final product, CPCA. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

CPCA has been widely used in scientific research as a selective inhibitor of the protein target, protein kinase D (PKD). PKD plays a critical role in many cellular processes, including cell proliferation, differentiation, and survival. By selectively inhibiting PKD activity, CPCA has been used to study the role of PKD in various cellular processes and disease models.